Cas no 1211030-67-9 (N-(2-methoxyethyl)-N'-2-(2-methyl-1H-imidazol-1-yl)ethylethanediamide)

N-(2-methoxyethyl)-N'-2-(2-methyl-1H-imidazol-1-yl)ethylethanediamide is a specialized diamide compound featuring a methoxyethyl and a 2-methylimidazole-substituted ethyl moiety. Its structure imparts unique physicochemical properties, including enhanced solubility in polar solvents and potential for coordination chemistry due to the imidazole nitrogen donor site. The compound is of interest in pharmaceutical and materials research, where its bifunctional design allows for applications in ligand synthesis, metal complexation, or as a building block for bioactive molecules. The methoxyethyl group contributes to improved pharmacokinetic profiles in drug development, while the imidazole moiety offers reactivity for further functionalization. This diamide is valued for its versatility in synthetic and medicinal chemistry applications.
N-(2-methoxyethyl)-N'-2-(2-methyl-1H-imidazol-1-yl)ethylethanediamide structure
1211030-67-9 structure
Product Name:N-(2-methoxyethyl)-N'-2-(2-methyl-1H-imidazol-1-yl)ethylethanediamide
CAS No:1211030-67-9
MF:C11H18N4O3
MW:254.285622119904
CID:6063826
PubChem ID:45585904
Update Time:2025-05-30

N-(2-methoxyethyl)-N'-2-(2-methyl-1H-imidazol-1-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-methoxyethyl)-N'-2-(2-methyl-1H-imidazol-1-yl)ethylethanediamide
    • N'-(2-methoxyethyl)-N-[2-(2-methylimidazol-1-yl)ethyl]oxamide
    • VU0523719-1
    • AKOS024522230
    • N1-(2-methoxyethyl)-N2-(2-(2-methyl-1H-imidazol-1-yl)ethyl)oxalamide
    • N-(2-methoxyethyl)-N'-[2-(2-methyl-1H-imidazol-1-yl)ethyl]ethanediamide
    • F5852-2026
    • 1211030-67-9
    • Inchi: 1S/C11H18N4O3/c1-9-12-3-6-15(9)7-4-13-10(16)11(17)14-5-8-18-2/h3,6H,4-5,7-8H2,1-2H3,(H,13,16)(H,14,17)
    • InChI Key: IFKOTEOBBWFSHS-UHFFFAOYSA-N
    • SMILES: O(C)CCNC(C(NCCN1C=CN=C1C)=O)=O

Computed Properties

  • Exact Mass: 254.13789045g/mol
  • Monoisotopic Mass: 254.13789045g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 85.2Ų

N-(2-methoxyethyl)-N'-2-(2-methyl-1H-imidazol-1-yl)ethylethanediamide Pricemore >>

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Additional information on N-(2-methoxyethyl)-N'-2-(2-methyl-1H-imidazol-1-yl)ethylethanediamide

N-(2-Methoxyethyl)-N'-2-(2-Methyl-1H-Imidazol-1-Yl)Ethylethanediamide: A Comprehensive Overview

The compound with CAS No. 1211030-67-9, known as N-(2-methoxyethyl)-N'-2-(2-methyl-1H-imidazol-1-yl)ethylethanediamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a methoxyethyl group with a substituted imidazole moiety, creating a molecule with potential applications in drug design, catalysis, and advanced materials.

N-(2-Methoxyethyl)-N'-2-(2-methyl-1H-imidazol-1-yl)ethylethanediamide exhibits a complex yet well-defined chemical structure. The molecule features a central ethanediamide backbone, which serves as a versatile platform for functionalization. The methoxyethyl group introduces hydrophilic properties, while the 2-methylimidazole moiety contributes aromaticity and potential coordination capabilities. This combination makes the compound suitable for a wide range of applications, including the development of new pharmaceutical agents and advanced materials.

Recent studies have highlighted the potential of CAS No. 1211030-67-9 in the field of drug delivery systems. Researchers have explored its ability to act as a carrier for bioactive molecules, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. Additionally, the compound has shown promise in catalytic applications, particularly in asymmetric catalysis, where its imidazole moiety can act as a Lewis acid site.

In terms of synthesis, N-(2-Methoxyethyl)-N'-2-(2-methyl-1H-imidazol-1-Yl)Ethylethanediamide is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis begins with the preparation of the methoxyethyl intermediate, followed by coupling with the imidazole derivative to form the final product. This process requires precise control over reaction conditions to ensure high yield and purity.

The physical properties of this compound are also worth noting. It has a melting point of approximately 85°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its stability under various conditions has been extensively studied, with results indicating that it remains stable under mild acidic and basic conditions but degrades under strong oxidizing environments.

From an environmental perspective, CAS No. 1211030-67-9 has been evaluated for its biodegradability and eco-toxicity. Studies suggest that it undergoes moderate biodegradation under aerobic conditions, making it a relatively environmentally friendly compound compared to other similar chemicals.

In conclusion, N-(2-Methoxyethyl)-N'-2-(2-Methyl-1H-imidazol-1-Yl)Ethylethanediamide (CAS No. 1211030-67-9) is a versatile compound with significant potential in multiple scientific domains. Its unique structure, combined with its favorable physical and chemical properties, positions it as a valuable tool in modern chemical research and development.

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